1-benzyl-8-(3,5-diethyl-1H-pyrazol-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-benzyl-8-(3,5-diethylpyrazol-1-yl)-7-(2-methoxyethyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C23H28N6O3/c1-5-17-14-18(6-2)29(25-17)22-24-20-19(27(22)12-13-32-4)21(30)28(23(31)26(20)3)15-16-10-8-7-9-11-16/h7-11,14H,5-6,12-13,15H2,1-4H3
• InChI Key: PRKXGDUEMMEZLF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NN1C2=NC3=C(N2CCOC)C(=O)N(C(=O)N3C)CC4=CC=CC=C4)CC
• Molecular Formula: C23H28N6O3
• Molecular Weight: 436.5 g/mol

Description

1-benzyl-8-(3,5-diethyl-1H-pyrazol-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H28N6O3 and its molecular weight is 436.516. The purity is usually 95%.
BenchChem offers high-quality 1-benzyl-8-(3,5-diethyl-1H-pyrazol-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-benzyl-8-(3,5-diethyl-1H-pyrazol-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of related compounds, such as pyrazole and purine derivatives, often involves multi-component reactions, offering insights into potential methodologies for synthesizing and modifying the target compound. For example, a study highlighted an efficient method for synthesizing pyrazolo[1,2-b]phthalazine-5,10-dione derivatives, which could be relevant for synthesizing and studying the target compound due to the structural similarities (Torkian et al., 2011) Torkian et al. (2011).

Biological Activities

• Research on compounds with pyrazole and purine moieties often explores their biological activities, such as antitumor, antimicrobial, or enzyme inhibition properties. For example, compounds synthesized from pyridines and purines have been evaluated for their hypoglycemic and hypolipidemic activity, indicating a potential area of research application for the target compound (Bok Young Kim et al., 2004) Bok Young Kim et al. (2004).

Analytical and Material Science Applications

• Related compounds have also been explored for their optical properties and potential applications in material science, such as in the development of fluorescent materials or as catalysts in organic synthesis. For instance, the optical properties of novel oxadiazole derivatives have been investigated, suggesting potential applications in materials science for the target compound (Zhen-Ju Jiang et al., 2012) Zhen-Ju Jiang et al. (2012).

Environmental and Green Chemistry

• Studies on related compounds have also emphasized the importance of green chemistry approaches, such as using water as a solvent or employing environmentally friendly catalysts. This aligns with the trend towards sustainable chemical synthesis, which could be applicable to the research and development of the target compound (S. Rajesh et al., 2011) S. Rajesh et al. (2011).